N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-(benzylthio)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)acetamide
• InChI: InChI=1S/C18H25NO3S/c20-17(14-23-13-15-7-3-1-4-8-15)19-11-16-12-21-18(22-16)9-5-2-6-10-18/h1,3-4,7-8,16H,2,5-6,9-14H2,(H,19,20)
• InChI Key: PYULVUKHARUNMH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)OCC(O2)CNC(=O)CSCC3=CC=CC=C3
• Molecular Formula: C18H25NO3S
• Molecular Weight: 335.5 g/mol

Description

N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-(benzylthio)acetamide, also known as DBA-SA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DBA-SA belongs to the class of spiroacetals and has been shown to exhibit promising anticancer and antiviral activities.

Scientific Research Applications

Antiviral and Antibacterial Properties

A series of N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives, related to the structure of interest, have demonstrated significant antiviral activity. Specifically, derivatives within this class have shown strong activity against the influenza A/H3N2 virus and the human coronavirus 229E, highlighting the potential of spirothiazolidinone compounds in developing new classes of antiviral molecules (Çağla Begüm Apaydın et al., 2020). Furthermore, novel spiro compounds synthesized for antibacterial purposes have exhibited broad-spectrum activity against various microorganisms, indicating their versatility in addressing antibiotic resistance challenges (Mayuri A. Borad et al., 2015).

Antitumor Activities

The synthesis of benzothiazole derivatives bearing different heterocyclic rings, using a pharmacophoric group similar to the core structure of interest, has shown considerable antitumor activity against several cancer cell lines. This suggests the importance of such spiro compounds in the development of new antitumor agents, providing a foundation for future cancer research (L. Yurttaş et al., 2015).

Anticonvulsant Properties

Continuing studies on compounds related to N-(benzyloxy)-2-azaspiro[4.4]nonane-1,3-dione, which is structurally similar to the compound of interest, have reported anticonvulsant activity. These findings underscore the potential of such spiro compounds in the development of new anticonvulsant drugs, contributing to the treatment of epilepsy and related disorders (V. Farrar et al., 1993).

Antimicrobial Agents

Spiro compounds, specifically those involving 1-thia-4-azaspiro[4.5]decan-3-one structures, have been synthesized and evaluated for their antimicrobial activities. These studies have shown that such compounds can effectively inhibit the growth of various bacteria and fungi, highlighting their potential as antimicrobial agents (A. Al-Ahmadi, 1997).